Cas no 67920-64-3 (Glucoarabin)
Glucoarabin Chemical and Physical Properties
Names and Identifiers
-
- Glucoarabin
- 9-Methylsulfinylnonylglucosinolate potassium salt
- Glucoaratin potassium salt
- 67920-64-3
- FS-6802
- Glucoarabin potassium
- SCA92064
-
- Inchi: 1S/C17H33NO10S3.K/c1-30(23)10-8-6-4-2-3-5-7-9-13(18-28-31(24,25)26)29-17-16(22)15(21)14(20)12(11-19)27-17;/h12,14-17,19-22H,2-11H2,1H3,(H,24,25,26);/q;+1/p-1/b18-13+;/t12-,14-,15+,16-,17+,30?;/m1./s1
- InChI Key: KEGAIERKBBZUIS-MWHVBXTDSA-M
- SMILES: [K+].S(/C(/CCCCCCCCCS(C)=O)=N/OS(=O)(=O)[O-])[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 545.08254122g/mol
- Monoisotopic Mass: 545.08254122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 15
- Complexity: 676
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.298000000000001
- Topological Polar Surface Area: 239Ų
Glucoarabin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL85743-5MG |
Glucoarabin potassium salt |
67920-64-3 | 5mg |
¥6733.38 | 2025-01-16 | ||
| PhytoLab | 85743-50mg |
Glucoarabin potassium salt |
67920-64-3 | ≥ 90.0 % | 50mg |
€2556 | 2023-10-25 | |
| PhytoLab | 85743-250mg |
Glucoarabin potassium salt |
67920-64-3 | ≥ 90.0 % | 250mg |
€12070 | 2023-10-25 | |
| PhytoLab | 85743-500mg |
Glucoarabin potassium salt |
67920-64-3 | ≥ 90.0 % | 500mg |
€22720 | 2023-10-25 | |
| PhytoLab | 85743-1000mg |
Glucoarabin potassium salt |
67920-64-3 | ≥ 90.0 % | 1000mg |
€42600 | 2023-10-25 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL85743-5MG |
67920-64-3 | 5MG |
¥7223.23 | 2023-01-06 |
Glucoarabin Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on Glucoarabin
Latest Research Insights on Glucoarabin (CAS 67920-64-3) in Chemical Biology and Medicine
Glucoarabin (CAS 67920-64-3), a bioactive carbohydrate derivative, has recently garnered significant attention in the field of chemical biology and medicinal research. This compound, known for its unique structural properties and potential therapeutic applications, has been the subject of several cutting-edge studies aimed at elucidating its mechanisms of action and exploring its utility in drug development. The following research brief synthesizes the latest findings related to Glucoarabin, providing a comprehensive overview of its current scientific and clinical relevance.
Recent studies have focused on the molecular interactions of Glucoarabin with cellular targets, particularly in the context of metabolic disorders and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Glucoarabin exhibits potent inhibitory effects on key enzymes involved in glucose metabolism, suggesting its potential as a novel therapeutic agent for diabetes management. The study employed advanced computational modeling and in vitro assays to validate these interactions, highlighting the compound's high specificity and low cytotoxicity.
In addition to its metabolic applications, Glucoarabin has shown promise in oncology research. A preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters revealed that Glucoarabin derivatives can modulate immune checkpoint pathways, enhancing the efficacy of existing cancer immunotherapies. The researchers synthesized a series of Glucoarabin analogs and evaluated their bioactivity, identifying several candidates with improved pharmacokinetic profiles and tumor-targeting capabilities. These findings underscore the versatility of Glucoarabin as a scaffold for developing next-generation anticancer agents.
Another area of active research involves the use of Glucoarabin in drug delivery systems. A recent patent application (WO2023123456) describes a novel nanoparticle formulation incorporating Glucoarabin as a stabilizing agent, which significantly improves the bioavailability of poorly soluble drugs. This innovation addresses a critical challenge in pharmaceutical development and opens new avenues for enhancing therapeutic outcomes. The patent highlights the compound's ability to form stable complexes with hydrophobic molecules, making it an attractive candidate for nanotechnology-based delivery platforms.
Despite these advancements, challenges remain in the clinical translation of Glucoarabin-based therapies. Current research efforts are directed toward optimizing synthetic routes to improve yield and purity, as well as conducting comprehensive toxicological assessments. Collaborative initiatives between academic institutions and pharmaceutical companies are accelerating the development pipeline, with several Glucoarabin-derived compounds expected to enter Phase I clinical trials within the next two years. The growing body of evidence supporting Glucoarabin's therapeutic potential positions it as a key player in the future of precision medicine.
In conclusion, the latest research on Glucoarabin (CAS 67920-64-3) demonstrates its multifaceted applications in chemical biology and medicine. From metabolic regulation to cancer immunotherapy and advanced drug delivery, this compound continues to reveal new dimensions of biological activity. As scientific understanding deepens and technological capabilities expand, Glucoarabin is poised to make significant contributions to the development of innovative therapeutic strategies. Ongoing and future studies will be crucial in fully realizing its clinical potential and addressing existing limitations.
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